Cas no 1794827-45-4 (1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride)

• Product Name: 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride
• CAS No: 1794827-45-4
• MF: C₈H₁₉ClN₂
• MW: 181.721346139908
• CID: 4554945
• Update Time: 2025-05-19

1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2-[(methylamino)methyl]pyrrolidine-d3 Hydrochloride
• 1,1,1-trideuterio-N-[(1-ethylpyrrolidin-2-yl)methyl]methanamine:hydrochloride
• 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride

• Inchi： 1S/C8H18N2.ClH/c1-3-10-6-4-5-8(10)7-9-2;/h8-9H,3-7H2,1-2H3;1H/i2D3;
• InChI Key： MMFHDFMFZXOKBI-MUTAZJQDSA-N
• SMILES： C([2H])([2H])([2H])NCC1CCCN1CC.[H]Cl

Additional information on 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride

Professional Introduction to 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride (CAS No. 1794827-45-4)

1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This deuterated derivative of 1-ethyl-2-(methylamino)methylpyrrolidine is particularly valued for its applications in analytical chemistry and as an intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a versatile tool for various biochemical and pharmacological studies.

The compound’s molecular structure, featuring a pyrrolidine ring substituted with ethyl and N-methylamino groups, contributes to its unique reactivity and binding properties. This makes it a promising candidate for use in drug discovery programs, where precise molecular interactions are critical. The deuterium labeling (denoted by "-d3") not only improves the compound’s stability during experiments but also aids in distinguishing it from its non-deuterated counterparts using mass spectrometry techniques.

In recent years, 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride has been explored in the context of developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that target central nervous system disorders, cardiovascular diseases, and inflammatory conditions. Researchers have leveraged its scaffold to design analogs with enhanced pharmacokinetic profiles and reduced side effects. The hydrochloride formulation ensures that the compound remains stable under a wide range of pH conditions, facilitating its use in both in vitro and in vivo studies.

One of the most compelling aspects of this compound is its utility in metabolomics research. The deuterated version allows scientists to track metabolic pathways more accurately by minimizing interference from endogenous compounds. This has been particularly useful in studying drug metabolism and toxicology, where understanding the fate of a compound within the body is paramount. The high purity of 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride ensures that researchers can obtain reliable data without concerns about impurities affecting their results.

The pharmaceutical industry has also shown interest in this derivative for its potential role as a chiral auxiliary or ligand in asymmetric synthesis. The pyrrolidine ring can be easily modified to introduce additional functional groups, enabling the creation of libraries of compounds for high-throughput screening. This flexibility has made it a valuable asset in medicinal chemistry campaigns aimed at identifying new drug candidates.

Advances in nuclear magnetic resonance (NMR) spectroscopy have further highlighted the importance of deuterated compounds like 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride. Deuteration reduces signal overlap and enhances resolution, allowing for more detailed structural elucidation of complex molecules. This has been particularly beneficial in studying protein-ligand interactions, where precise structural information is essential for designing drugs with high affinity and selectivity.

Moreover, the compound’s stability under various storage conditions makes it an ideal candidate for long-term research projects. Its hydrochloride salt form is particularly resistant to degradation, ensuring that researchers can rely on its properties over extended periods. This reliability has been crucial in collaborative studies involving multiple institutions, where consistency in reagents is paramount.

Recent publications have demonstrated the utility of 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride in studying enzyme inhibition mechanisms. By incorporating this labeled derivative into substrates or inhibitors, researchers can gain insights into how enzymes interact with their targets at the molecular level. This information is invaluable for designing drugs that can modulate enzyme activity effectively.

The compound’s applications extend beyond academia into industrial settings as well. Pharmaceutical companies utilize it as a reference standard or intermediate in large-scale synthesis processes. Its predictable reactivity and high purity make it an indispensable tool for ensuring the quality and consistency of final products.

In conclusion, 1-Ethyl-2-(methylamino)methylpyrrolidine-d3 Hydrochloride (CAS No. 1794827-45-4) represents a significant advancement in chemical research and pharmaceutical development. Its unique properties make it an excellent candidate for a wide range of applications, from basic research to industrial-scale synthesis. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an increasingly important role in shaping the future of drug discovery and development.